4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine
- 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-
- 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine (ACI)
- SY007647
- SS-3037
- J-515053
- DTXSID50418676
- 5H-4-Chloro-pyrrolo[3,2-d]pyrimidine
- SCHEMBL8223
- 84905-80-6
- BCP16503
- CS-M3333
- EN300-96120
- CL3423
- AKOS005073881
- 4-CHLORO-5H-PYRROLO[3,2-D] PYRIMIDINE
- CHEMBL5172968
- 4-CHLORO-5H-PYRROL[3,2-D] PYRIMIDINE
- SCHEMBL1374153
- GCTFALKRTYVYFB-UHFFFAOYSA-N
- MFCD06658411
- PB34131
- AC-23267
- 4-chloropyrrolo[3,2-d]pyrimidine
- Z1198169463
- 4-Chloro-5H-pyrrolo(3,2-d)pyrimidine
- BDBM50591485
- MDL： MFCD06658411
- Inchi： 1S/C6H4ClN3/c7-6-5-4(1-2-8-5)9-3-10-6/h1-3,8H
- InChI Key： ZGJDDWOXVGDTSP-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=CN2)N=CN=1

Computed Properties

Exact Mass: 153.00900
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Color/Form: Yellow to Brown Solid
Density: 1.531
Melting Point: 190-197 °C
Boiling Point: 325.9 °C at 760 mmHg
Flash Point: 180.7℃
PSA: 41.57000
LogP: 1.61130
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261;P305+P351+P338
Safety Instruction： H301 (95%) H315 (100%) H319 (100%)
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	054205-1g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine, >95%	84905-80-6	>95%	1g	$34.00	2023-09-06
Matrix Scientific	054205-25g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine, >95%	84905-80-6	>95%	25g	$395.00	2023-09-06
Matrix Scientific	054205-5g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine, >95%	84905-80-6	>95%	5g	$98.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA105-1g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine	84905-80-6	98%	1g	108.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA105-250mg	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine	84905-80-6	98%	250mg	69CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA105-5g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine	84905-80-6	98%	5g	424.0CNY	2021-07-13
Fluorochem	079949-1g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine	84905-80-6	95%	1g	￡22.00	2022-03-01
Fluorochem	079949-5g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine	84905-80-6	95%	5g	￡67.00	2022-03-01
Fluorochem	079949-10g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine	84905-80-6	95%	10g	￡112.00	2022-03-01
Fluorochem	079949-25g	4-Chloro-5H-pyrrolo[3,2-d]pyrimidine	84905-80-6	95%	25g	￡224.00	2022-03-01

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

5655-01-6

84905-80-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 3 h, reflux; cooled
1.2 Reagents: Sodium hydroxide ; pH 6, cooled

Reference

Aromatic N versus aromatic F: bioisosterism discovered in RNA base pairing interactions leads to a novel class of universal base analogs

Koller, Alrun N.; Bozilovic, Jelena; Engels, Joachim W.; Gohlke, Holger, Nucleic Acids Research, 2010, 38(9), 3133-3146

Production Method 2

5655-01-6

84905-80-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 h, reflux; reflux → 35 °C; cooled
1.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 7.0 - 8.5, cooled

Reference

Development of a Practical Synthesis of a Purine Nucleoside Phosphorylase Inhibitor: BCX-4208

Kamath, Vivekanand P.; Juarez-Brambila, Jesus J.; Morris, Christopher B.; Winslow, Christopher D.; Morris, Philip E., Organic Process Research & Development, 2009, 13(5), 928-932

Production Method 3

5655-01-6

84905-80-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 5 h, reflux
1.2 Reagents: Sodium hydroxide , Water Solvents: Water ; neutralized, cooled

Reference

Synthesis of Immucillins BCX-1777 and BCX-4430 from a Common Precursor

Krishnakumar, K. A.; Lankalapalli, Ravi S., European Journal of Organic Chemistry, 2022, 2022(25),

Production Method 4

5655-01-6

84905-80-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 90 min, reflux

Reference

Novel Substituted Purine Isosteres: Synthesis, Structure-Activity Relationships and Cytotoxic Activity Evaluation

Dimitrakis, Spyridon; Gavriil, Efthymios-Spyridon; Pousias, Athanasios; Lougiakis, Nikolaos ; Marakos, Panagiotis; et al, Molecules, 2022, 27(1),

Production Method 5

5655-01-6

84905-80-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 4 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, cooled

Reference

An Access to the β-Anomer of 4'-Thio-C-ribonucleosides: Hydroboration of 1-C-Aryl- or 1-C-Heteroaryl-4-thiofuranoid Glycals and Its Regiochemical Outcome

Haraguchi, Kazuhiro; Horii, Chikafumi; Yoshimura, Yuichi; Ariga, Fumiko; Tadokoro, Aya; et al, Journal of Organic Chemistry, 2011, 76(21), 8658-8669

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Raw materials

1H-Pyrrolo3,2-Dpyrimidin-4(5H)-one

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Preparation Products

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine (84905-80-6)

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:84905-80-6)4-Chloro-5H-pyrrolo[3,2-d]pyrimidine

Order Number:A10181

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:21

Price ($):363.0

Email:sales@amadischem.com

Product Official Link

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Related Literature

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Cas no 84905-80-6 (4-Chloro-5H-pyrrolo[3,2-d]pyrimidine)

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Security Information

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Raw materials

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Preparation Products

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Suppliers

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Related Literature

Related Categories

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